(S)-tert-Butyl 4-(3-methoxy-3-oxoprop-1-en-1-yl)-2,2-dimethyloxazolidine-3-carboxylate

Specification

• CAS No.: 126587-36-8
• Molecular Formula: C14H23NO5
• Molecular Weight: 285.34
• IUPAC Name: tert-butyl (4S)-4-[(Z)-3-methoxy-3-oxoprop-1-enyl]-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• Standard InChI: InChI=1S/C14H23NO5/c1-13(2,3)20-12(17)15-10(7-8-11(16)18-6)9-19-14(15,4)5/h7-8,10H,9H2,1-6H3/b8-7-/t10-/m0/s1
• Standard InChI Key: YSNYRLFAMVTFTM-DMEOUFDRSA-N
• SMILES: CC1(N(C(CO1)C=CC(=O)OC)C(=O)OC(C)(C)C)C

Introduction

(S)-tert-Butyl 4-(3-methoxy-3-oxoprop-1-en-1-yl)-2,2-dimethyloxazolidine-3-carboxylate is a complex organic compound belonging to the oxazolidine class, which are five-membered heterocycles containing nitrogen and oxygen. This compound is characterized by its intricate structure, featuring a tert-butyl group, a methoxy group, and a carboxylate moiety. Its molecular formula is C14H23NO5, with a molecular weight of 285.34 g/mol.

Synthesis and Preparation

The synthesis of (S)-tert-Butyl 4-(3-methoxy-3-oxoprop-1-en-1-yl)-2,2-dimethyloxazolidine-3-carboxylate typically involves multiple steps, starting from precursors such as tert-butyl 2,2-dimethyl-4-(prop-1-en-1-yl)oxazolidine-3-carboxylate. These precursors undergo transformations to introduce the methoxy and carboxylate groups, often involving reactions like Wittig olefination or other organometallic reactions to form the desired double bond.

Synthesis Pathway Overview

• Starting Material: tert-Butyl (R)-(+)-4-formyl-2,2-dimethyl-3-oxazolidinecarboxylate.

• Reaction Steps:

  • Formation of the propenyl side chain via olefination reactions.

  • Introduction of the methoxy group through methylation reactions.

• Final Product: (S)-tert-Butyl 4-(3-methoxy-3-oxoprop-1-en-1-yl)-2,2-dimethyloxazolidine-3-carboxylate.

Applications and Potential Uses

(S)-tert-Butyl 4-(3-methoxy-3-oxoprop-1-en-1-yl)-2,2-dimethyloxazolidine-3-carboxylate has potential applications in medicinal chemistry and agricultural science. Its complex structure allows it to interact with biological targets such as enzymes or receptors, which could lead to neuropharmacological effects. Similar compounds have been shown to affect glutamate receptors, suggesting potential therapeutic uses.

Potential Applications Table

Field	Potential Use
Medicinal Chemistry	Neuropharmacological effects through interaction with glutamate receptors.
Agricultural Science	Potential use as a precursor for agrochemicals.

Analytical Data and Characterization

Characterization of (S)-tert-Butyl 4-(3-methoxy-3-oxoprop-1-en-1-yl)-2,2-dimethyloxazolidine-3-carboxylate involves various analytical techniques:

• Infrared Spectroscopy (IR): Provides information on functional group presence.

• Nuclear Magnetic Resonance (NMR): Offers insights into the molecular environment of hydrogen atoms.

• Mass Spectrometry (MS): Useful for confirming molecular weight and structure.

Analytical Techniques Table

Technique	Information Provided
IR Spectroscopy	Functional group identification.
NMR Spectroscopy	Molecular environment of hydrogen atoms.
MS Spectroscopy	Molecular weight and structural confirmation.